Cas no 24437-54-5 (1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one)

• Product Name: 1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one
• CAS No: 24437-54-5
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 2837463
• PubChem ID: 12414629
• Update Time: 2025-04-21

1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS010251176
• 24437-54-5
• Ethanone, 1-(4-methylphenyl)-2-(methylthio)-
• EN300-394209
• 1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one
• SCHEMBL10418143
• DTXSID60497194
• DTXCID00448004

• Inchi： 1S/C10H12OS/c1-8-3-5-9(6-4-8)10(11)7-12-2/h3-6H,7H2,1-2H3
• InChI Key： FRIKWYMXIUDUFM-UHFFFAOYSA-N
• SMILES： S(C)CC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones